Cas no 2549052-24-4 (1-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one)

• Product Name: 1-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one
• CAS No: 2549052-24-4
• MF: C₁₈H₂₁N₇O₂
• MW: 367.405042409897
• CID: 5313925
• PubChem ID: 154884141
• Update Time: 2025-08-02

1-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[[5-(1-Methyl-1H-pyrazol-4-yl)-2-pyrimidinyl]oxy]-1-piperidinyl]-2-(1H-pyrazol-1-yl)ethanone
• 1-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one
• AKOS040726607
• 2549052-24-4
• F6761-2756

• Inchi： 1S/C18H21N7O2/c1-23-12-15(11-22-23)14-9-19-18(20-10-14)27-16-3-7-24(8-4-16)17(26)13-25-6-2-5-21-25/h2,5-6,9-12,16H,3-4,7-8,13H2,1H3
• InChI Key： PEIKSMOOEFUSRS-UHFFFAOYSA-N
• SMILES： O(C1N=CC(C2C=NN(C)C=2)=CN=1)C1CCN(C(CN2C=CC=N2)=O)CC1

Computed Properties

• Exact Mass: 367.17567294g/mol
• Monoisotopic Mass: 367.17567294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 91Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 654.5±65.0 °C(Predicted)
• pka: 1.87±0.10(Predicted)

Additional information on 1-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one

Comprehensive Overview of 1-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one (CAS No. 2549052-24-4)

In the rapidly evolving field of pharmaceutical and agrochemical research, the compound 1-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one (CAS No. 2549052-24-4) has garnered significant attention due to its unique structural properties and potential applications. This heterocyclic molecule, featuring a pyrimidine core linked to a piperidine moiety and functionalized with pyrazole groups, exemplifies the innovative design strategies employed in modern drug discovery and crop protection.

The molecular architecture of this compound combines a 1-methyl-1H-pyrazol-4-yl substituent on the pyrimidine ring, which enhances its binding affinity to biological targets, particularly kinases and enzymes involved in signal transduction pathways. Researchers are actively investigating its role as a potential inhibitor in cancer therapeutics and inflammatory diseases, aligning with current trends in precision medicine. The presence of the piperidin-1-yl segment contributes to improved pharmacokinetic properties, including enhanced solubility and membrane permeability—a critical factor in drug bioavailability optimization.

From a synthetic chemistry perspective, the incorporation of 2-(1H-pyrazol-1-yl)ethan-1-one as a terminal group introduces versatility in derivatization, enabling structure-activity relationship (SAR) studies. This adaptability makes the compound valuable for fragment-based drug design (FBDD), a trending approach in AI-driven drug discovery. Computational chemists frequently utilize such scaffolds in virtual screening campaigns, leveraging machine learning algorithms to predict novel interactions with protein targets.

In agrochemical applications, the pyrimidine-pyrazole hybrid structure demonstrates promising activity against plant pathogens, addressing global concerns about sustainable agriculture and pesticide resistance. Its mode of action, potentially involving interference with fungal or bacterial metabolic pathways, positions it as a candidate for next-generation green chemistry solutions. Regulatory agencies and environmental scientists are particularly interested in its degradation profile and ecotoxicological impact, reflecting the growing emphasis on environmental safety in chemical development.

The compound’s physicochemical properties—such as its moderate logP value and hydrogen-bonding capacity—make it amenable to formulation development, a key consideration for both pharmaceutical and agricultural end-users. Stability studies under various pH conditions and thermal analyses are ongoing to support its potential commercialization, with particular attention to accelerated stability testing protocols demanded by regulatory bodies.

Patent landscapes reveal that derivatives of this chemical class are being explored across multiple industries, highlighting its cross-functional relevance. As the scientific community continues to prioritize molecular diversity and target selectivity, 1-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one serves as a compelling case study in rational molecular design. Its development trajectory exemplifies the convergence of medicinal chemistry, computational modeling, and translational research—themes dominating contemporary scientific discourse.